N-(2,3-dihydro-1,4-benzodioxin-6-yl)-4-(2,5-dioxo-1-pyrrolidinyl)benzamide

• IUPAC Name: N-(2,3-dihydro-1,4-benzodioxin-6-yl)-4-(2,5-dioxopyrrolidin-1-yl)benzamide
• InChI: InChI=1S/C19H16N2O5/c22-17-7-8-18(23)21(17)14-4-1-12(2-5-14)19(24)20-13-3-6-15-16(11-13)26-10-9-25-15/h1-6,11H,7-10H2,(H,20,24)
• InChI Key: FYZTYMQWMUWNQF-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=O)N(C1=O)C2=CC=C(C=C2)C(=O)NC3=CC4=C(C=C3)OCCO4
• Molecular Formula: C19H16N2O5
• Molecular Weight: 352.3 g/mol

Description

N-(2,3-dihydro-1,4-benzodioxin-6-yl)-4-(2,5-dioxo-1-pyrrolidinyl)benzamide, also known as DBZ, is a chemical compound that has been widely used in scientific research. It is a potent and selective inhibitor of the Notch signaling pathway, which plays a critical role in cell differentiation, proliferation, and survival.

Mechanism of Action

N-(2,3-dihydro-1,4-benzodioxin-6-yl)-4-(2,5-dioxo-1-pyrrolidinyl)benzamide acts as a competitive inhibitor of the Notch signaling pathway by binding to the active site of the gamma-secretase complex, which is responsible for the cleavage of the Notch receptor. This prevents the release of the intracellular domain of the Notch receptor, which is required for downstream signaling and gene expression.
Biochemical and Physiological Effects
N-(2,3-dihydro-1,4-benzodioxin-6-yl)-4-(2,5-dioxo-1-pyrrolidinyl)benzamide has been shown to have a significant effect on the Notch signaling pathway, which plays a critical role in various biological processes. It has been shown to inhibit the proliferation and growth of cancer cells by blocking the activation of Notch signaling. N-(2,3-dihydro-1,4-benzodioxin-6-yl)-4-(2,5-dioxo-1-pyrrolidinyl)benzamide has also been shown to promote the differentiation of neural stem cells into various cell types.

Advantages and Limitations for Lab Experiments

N-(2,3-dihydro-1,4-benzodioxin-6-yl)-4-(2,5-dioxo-1-pyrrolidinyl)benzamide has several advantages for use in lab experiments. It is a potent and selective inhibitor of the Notch signaling pathway, which allows for precise control of the biological processes being studied. It has also been shown to have low toxicity and good bioavailability, which makes it suitable for use in vivo. However, N-(2,3-dihydro-1,4-benzodioxin-6-yl)-4-(2,5-dioxo-1-pyrrolidinyl)benzamide has some limitations, including its high cost and limited solubility in aqueous solutions.

Future Directions

There are several future directions for the study of N-(2,3-dihydro-1,4-benzodioxin-6-yl)-4-(2,5-dioxo-1-pyrrolidinyl)benzamide and its potential applications. One direction is the development of new and more potent inhibitors of the Notch signaling pathway, which could be used to treat various diseases, including cancer. Another direction is the study of the role of Notch signaling in the immune system and its potential for immunotherapy. Additionally, the use of N-(2,3-dihydro-1,4-benzodioxin-6-yl)-4-(2,5-dioxo-1-pyrrolidinyl)benzamide in combination with other drugs or therapies could be explored to enhance its efficacy and reduce side effects.
Conclusion
In conclusion, N-(2,3-dihydro-1,4-benzodioxin-6-yl)-4-(2,5-dioxo-1-pyrrolidinyl)benzamide is a potent and selective inhibitor of the Notch signaling pathway that has been widely used in scientific research. It has been shown to have significant effects on various biological processes, including cancer cell growth and neural stem cell differentiation. While it has some limitations, N-(2,3-dihydro-1,4-benzodioxin-6-yl)-4-(2,5-dioxo-1-pyrrolidinyl)benzamide has several advantages for use in lab experiments, and there are several future directions for its study and potential applications.

Synthesis Methods

N-(2,3-dihydro-1,4-benzodioxin-6-yl)-4-(2,5-dioxo-1-pyrrolidinyl)benzamide can be synthesized using a multi-step process that involves the condensation of 2,3-dihydro-1,4-benzodioxin-6-carboxylic acid with 4-aminobenzoyl chloride, followed by the reaction with 2,5-dioxo-1-pyrrolidine acetamide. The resulting compound is then purified using column chromatography to obtain pure N-(2,3-dihydro-1,4-benzodioxin-6-yl)-4-(2,5-dioxo-1-pyrrolidinyl)benzamide.

Scientific Research Applications

N-(2,3-dihydro-1,4-benzodioxin-6-yl)-4-(2,5-dioxo-1-pyrrolidinyl)benzamide has been extensively used in scientific research to study the Notch signaling pathway and its role in various biological processes, including development, stem cell maintenance, and cancer. It has been shown to be effective in inhibiting the growth and proliferation of cancer cells by blocking the activation of Notch signaling. N-(2,3-dihydro-1,4-benzodioxin-6-yl)-4-(2,5-dioxo-1-pyrrolidinyl)benzamide has also been used in the study of neural stem cells and their differentiation into various cell types.